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Compound of Interest

Compound Name: Pachysamine M

Cat. No.: B593480 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Pachysamine M is a steroidal alkaloid isolated from Pachysandra axillaris.[1] While research

on Pachysamine M is emerging, related compounds from the Pachysandra genus have

demonstrated notable biological activities. For instance, 3-Epipachysamine B, another steroidal

alkaloid, has been shown to suppress the proliferation of breast cancer cells and induce

apoptosis by inhibiting the PI3K/AKT/mTOR signaling pathway.[2] This suggests that

Pachysamine M may possess similar anticancer properties, making it a compound of interest

for oncological research.

This document provides detailed protocols for a panel of in vitro assays to evaluate the

anticancer potential of Pachysamine M. The proposed assays will assess its cytotoxicity,

ability to induce programmed cell death (apoptosis), and its effect on cell cycle progression in

cancer cell lines. Furthermore, a protocol for investigating its molecular mechanism of action by

targeting key proteins in relevant signaling pathways is included.

Experimental Workflow
The following diagram outlines the general workflow for the in vitro evaluation of Pachysamine
M's anticancer activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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